Cas no 1804758-44-8 (4-Bromo-3-cyano-5-(difluoromethyl)pyridine)

4-Bromo-3-cyano-5-(difluoromethyl)pyridine is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, cyano, and difluoromethyl functional groups. The bromine atom at the 4-position provides a reactive site for further cross-coupling reactions, while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions. The difluoromethyl moiety contributes to unique electronic and steric properties, making this intermediate valuable in pharmaceutical and agrochemical synthesis. Its well-defined structure and high purity ensure consistent performance in Suzuki, Stille, or Buchwald-Hartwig couplings. This compound is particularly useful in the development of fluorinated bioactive molecules, offering precise control over molecular design and functionalization.

4-Bromo-3-cyano-5-(difluoromethyl)pyridine structure

1804758-44-8 structure

Product Name:4-Bromo-3-cyano-5-(difluoromethyl)pyridine

CAS No:1804758-44-8

MF:C₇H₃BrF₂N₂

MW:233.012927293777

CID:4927451

Update Time:2025-11-01

4-Bromo-3-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-cyano-5-(difluoromethyl)pyridine
- Inchi： 1S/C7H3BrF2N2/c8-6-4(1-11)2-12-3-5(6)7(9)10/h2-3,7H
- InChI Key： ZKYIYVJGACJSPU-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CN=CC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
XLogP3: 1.9
Topological Polar Surface Area: 36.7

4-Bromo-3-cyano-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023024-250mg	4-Bromo-3-cyano-5-(difluoromethyl)pyridine	1804758-44-8	97%	250mg	$659.60	2022-04-01
Alichem	A023023024-500mg	4-Bromo-3-cyano-5-(difluoromethyl)pyridine	1804758-44-8	97%	500mg	$980.00	2022-04-01
Alichem	A023023024-1g	4-Bromo-3-cyano-5-(difluoromethyl)pyridine	1804758-44-8	97%	1g	$1,831.20	2022-04-01

4-Bromo-3-cyano-5-(difluoromethyl)pyridine Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on 4-Bromo-3-cyano-5-(difluoromethyl)pyridine

Comprehensive Overview of 4-Bromo-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1804758-44-8)

4-Bromo-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1804758-44-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, cyano group, and difluoromethyl moiety, makes it a versatile intermediate for synthesizing advanced small-molecule drugs and crop protection agents. The compound’s pyridine core enhances its reactivity, enabling applications in cross-coupling reactions and bioconjugation.

In recent years, the demand for fluorinated pyridine derivatives like 4-Bromo-3-cyano-5-(difluoromethyl)pyridine has surged due to their role in developing next-generation therapeutics. Researchers highlight its potential in kinase inhibitor design, a hot topic in oncology drug discovery. The difluoromethyl group improves metabolic stability, addressing a key challenge in drug bioavailability—a frequent search query among medicinal chemists. Additionally, its cyano functionality facilitates click chemistry, aligning with trends in biocompatible labeling.

The agrochemical sector also leverages this compound for pesticide innovation. Its bromine atom allows selective modifications to create environmentally friendly pest control agents, a growing focus amid sustainable agriculture discussions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for GMP-compliant synthesis—another trending search term in process chemistry forums.

From a commercial perspective, CAS No. 1804758-44-8 is supplied under stringent quality control protocols to meet laboratory standards. Its stability under ambient storage conditions reduces logistical challenges, a practical advantage for global distributors. Regulatory databases such as REACH and FDA list it as non-hazardous, ensuring compliance with international safety guidelines.

Emerging studies explore its utility in material science, particularly for organic electronics. The electron-withdrawing properties of its substituents make it a candidate for n-type semiconductors, resonating with searches on flexible electronics. This multidisciplinary relevance underscores why 4-Bromo-3-cyano-5-(difluoromethyl)pyridine remains a focal point in R&D investment.

For researchers seeking synthetic protocols, optimized routes via Pd-catalyzed couplings or microwave-assisted synthesis are documented in peer-reviewed journals. These methods align with the industry’s shift toward green chemistry, reducing waste and energy use—a priority in ESG-driven initiatives.

In summary, 4-Bromo-3-cyano-5-(difluoromethyl)pyridine exemplifies innovation at the intersection of pharma, agrochemistry, and advanced materials. Its CAS No. 1804758-44-8 serves as a gateway to cutting-edge applications, reflecting the compound’s adaptability to evolving scientific and industrial demands.